3-methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid

• IUPAC Name: 3-methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C18H21NO6S2/c1-9(2)14(17(21)22)19-16(20)13(27-18(19)26)8-10-6-11(23-3)15(25-5)12(7-10)24-4/h6-9,14H,1-5H3,(H,21,22)/b13-8+
• InChI Key: DGPMJDOZYMZMNL-MDWZMJQESA-N
• Canonical SMILES: CC(C)C(C(=O)O)N1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=S
• Isomeric SMILES: CC(C)C(C(=O)O)N1C(=O)/C(=C\C2=CC(=C(C(=C2)OC)OC)OC)/SC1=S
• Molecular Formula: C18H21NO6S2
• Molecular Weight: 411.5 g/mol
• CAS No.: 304861-23-2

Description

3-methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid is a synthetic compound of significant interest in medicinal chemistry research, primarily belonging to the thiazolidinedione (TZD) class. TZDs are well-known for their role as agonists of the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism, making them a foundational scaffold in antidiabetic drug discovery [https://www.ncbi.nlm.nih.gov/books/NBK551902/]. The specific structure of this compound, which incorporates a 3,4,5-trimethoxybenzylidene moiety, suggests potential for enhanced and selective bioactivity. Researchers are investigating this and similar TZD derivatives for a range of applications, including their potential as anticancer agents, with studies indicating mechanisms of action that may involve the induction of cell cycle arrest and apoptosis in various cancer cell lines [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8396263/]. Furthermore, the trimethoxyphenyl group is a common pharmacophore in compounds that target tubulin, interfering with microtubule dynamics, which is a validated strategy in cancer therapy [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6278112/]. The exact mechanism of action for this specific analog is an active area of investigation, but it is hypothesized to function through multimodal pathways, potentially involving PPARγ activation and/or tubulin polymerization inhibition. This reagent is provided For Research Use Only and is a vital tool for scientists exploring novel signaling pathways, developing targeted therapies, and conducting structure-activity relationship (SAR) studies to optimize the efficacy and safety profile of next-generation TZD-based therapeutics.

Biological Activity

3-Methyl-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]butanoic acid is a complex organic compound that belongs to the thiazolidinone family. Its unique structure contributes to various biological activities, making it a subject of interest in pharmacological research. This article reviews its biological activity, focusing on antimicrobial properties, cytotoxicity, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound features a thiazolidinone ring fused with a butanoic acid group and a trimethoxyphenyl substituent. The molecular formula is $C_{18}H_{16}N_2O_2S_3$, and it has a molar mass of 388.53 g/mol.

Antimicrobial Activity

Research has demonstrated significant antimicrobial activity against various bacterial strains. In a study evaluating derivatives of thiazolidinones, the compound exhibited potent antibacterial effects with Minimum Inhibitory Concentration (MIC) values ranging from 0.004 mg/mL to 0.045 mg/mL against Gram-positive and Gram-negative bacteria.

Table 1: Antibacterial Activity of 3-Methyl-2-[(5E)-4-oxo-2-sulfanylidene...]

Bacterial Strain	MIC (mg/mL)	MBC (mg/mL)
Escherichia coli	0.004	0.008
Staphylococcus aureus	0.015	0.030
Bacillus cereus	0.015	0.030
Enterobacter cloacae	0.004	0.008
Pseudomonas aeruginosa	0.011	0.020

The compound was found to be more effective than standard antibiotics such as ampicillin and streptomycin by a factor of up to 50-fold in some cases . Its mechanism of action appears to involve the inhibition of bacterial cell wall synthesis.

Antifungal Activity

In addition to its antibacterial properties, the compound also demonstrated antifungal activity against various fungal strains, with MIC values ranging from 0.004 mg/mL to 0.06 mg/mL.

Table 2: Antifungal Activity of the Compound

Fungal Strain	MIC (mg/mL)
Trichoderma viride	0.004
Aspergillus fumigatus	0.060

The most sensitive strain was found to be T. viride, while A. fumigatus showed resistance .

Cytotoxicity Studies

Cytotoxicity assessments using MTT assays on normal human lung fibroblast cells (MRC5) indicated that while the compound exhibits strong antimicrobial properties, its cytotoxic effects were minimal at therapeutic concentrations . This suggests a favorable therapeutic index for potential clinical applications.

Structure-Activity Relationship (SAR)

The presence of specific substituents in the thiazolidinone core significantly influences the biological activity of the compound. For instance, the incorporation of the trimethoxyphenyl group enhances both antibacterial and antifungal activities compared to other derivatives lacking this moiety.

Table 3: Comparison of Biological Activities Based on Substituents

Compound Variant	Antibacterial Activity (MIC)	Antifungal Activity (MIC)
Base Thiazolidinone	Higher	Moderate
Thiazolidinone with Trimethoxyphenyl	Lower	Higher
Thiazolidinone with Dimethylamino Group	Moderate	Moderate

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations

Thiazolidinone derivatives share a common core but differ in substituents at positions 3, 4, and 3. Key structural distinctions include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Benzylidene Substituent	Side Chain	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	3,4,5-Trimethoxyphenyl	3-Methylbutanoic acid	C₂₀H₂₁NO₆S₂	443.5 (calc.)	High lipophilicity, E-configuration
4-[(5E)-5-(2-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid	2-Chlorophenyl	Butanoic acid	C₁₄H₁₂ClNO₃S₂	341.82	Electron-withdrawing Cl substituent
2-[(5E)-5-(2,4-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-4-(methylsulfanyl)butanoic acid	2,4-Dimethoxyphenyl	4-(Methylsulfanyl)butanoic acid	C₁₇H₁₉NO₅S₃	429.5 (calc.)	Enhanced solubility via sulfanyl group
2-[(5E)-5-{[5-(4-Bromophenyl)furan-2-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid	5-(4-Bromophenyl)furan-2-yl	Butanoic acid	C₁₈H₁₅BrN₂O₄S₂	491.3 (calc.)	Extended conjugation via furan ring

Key Observations:

Substituent Effects: Electron-donating groups (e.g., methoxy in the target compound) increase lipophilicity and may enhance membrane permeability. Heterocyclic substituents (e.g., furan in ) extend conjugation, affecting electronic properties and bioactivity.

Side Chain Modifications: The 3-methylbutanoic acid in the target compound introduces steric bulk compared to simpler butanoic acid chains (e.g., ). Methylsulfanyl groups (e.g., ) improve solubility but may reduce metabolic stability.